1-O-Octadecyl-SN-glycero-3-phosphocholine

Specification

• Description: Lyso-PAF C-18 can be formed by either the action of PAF-AH on PAF C-181 or by the action of a CoA-independent transacylase on 1-O-octadecyl-2-acyl-glycerophosphocholine. Lyso PAF C-18 is a substrate for either PAF C-18 formation by the remodeling pathway4 or selective acylation with arachidonic acid by a CoA-independent transacylase.; C18-lysoPAF, also known as 1-O-octadecyl-2-hydroxy-sn-glycero-3-phosphocholine, is a synthetic lyso-platelet activating factor (PAF). It is a precursor and metabolite of 1-O-octadecyl-2-acetyl-sn-glycero-3-phosphocholine (C18:0 PAF). Lyso-platelet activating factor (PAF) is synthesized from PAF acetylhydrolases by the degradation of PAF. Additionally, it is also synthesized in the remodeling pathway from 1-O-alkyl-2-arachidonoyl-sn-glycero-3-phosphocholine (1-alkyl-phosphatidylcholine) by the enzyme phospholipase.; C18-lysoPAF or 1-O-octadecyl-2-hydroxy-sn-glycero-3-phosphocholine, is a precursor and metabolite of 1-O-octadecyl-2-acetyl-sn-glycero-3-phosphocholine (C18:0 PAF). Lyso-platelet activating factor (PAF) is synthesized from PAF acetylhydrolases by the degradation of PAF. It is also synthesized from 1-O-alkyl-2-arachidonoyl-sn-glycero-3-phosphocholine (1-alkyl-phosphatidylcholine) by the enzyme phospholipase A2 via the remodeling pathway.; 1-O-octadecyl-sn-glycero-3-phosphocholine is a 1-alkyl-sn-glycero-3-phosphocholine in which the alkyl group is specified as octadecyl It is an organic molecular entity and a 1-alkyl-sn-glycero-3-phosphocholine.; PC(O-18:0/0:0), also known as LPC (O-18:0) or lysopc(18:0E/0:0), belongs to the class of organic compounds known as monoalkylglycerophosphocholines. Monoalkylglycerophosphocholines are compounds containing glycerophosphocholine moiety attached to an fatty acyl chain through an ether bond. Thus, PC(O-18:0/0:0) is considered to be a glycerophosphocholine lipid molecule. PC(O-18:0/0:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. PC(O-18:0/0:0) has been primarily detected in blood. Within the cell, PC(O-18:0/0:0) is primarily located in the membrane (predicted from logP) and intracellular membrane. PC(O-18:0/0:0) can be converted into 1-O-octadecyl-2-arachidonoyl-sn-glycero-3-phosphocholine and 1-O-octadecyl-2-palmitoyl-sn-glycero-3-phosphocholine.
• CAS No.: 74430-89-0
• Molecular Formula: C26H56NO6P
• Molecular Weight: 509.7 g/mol
• IUPAC Name: [(2R)-2-hydroxy-3-octadecoxypropyl] 2-(trimethylazaniumyl)ethyl phosphate
• Standard InChI: InChI=1S/C26H56NO6P/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-22-31-24-26(28)25-33-34(29,30)32-23-21-27(2,3)4/h26,28H,5-25H2,1-4H3/t26-/m1/s1
• Standard InChI Key: XKBJVQHMEXMFDZ-AREMUKBSSA-N
• Isomeric SMILES: CCCCCCCCCCCCCCCCCCOC[C@H](COP(=O)([O-])OCC[N+](C)(C)C)O
• SMILES: CCCCCCCCCCCCCCCCCCOCC(COP(=O)([O-])OCC[N+](C)(C)C)O
• Canonical SMILES: CCCCCCCCCCCCCCCCCCOCC(COP(=O)([O-])OCC[N+](C)(C)C)O